Cas no 2034576-03-7 (2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide)

• Product Name: 2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide
• CAS No: 2034576-03-7
• MF: C₂₂H₁₈N₆O₃
• MW: 414.41672372818
• CID: 5961434
• PubChem ID: 121129660
• Update Time: 2025-05-20

2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide
• N-[2-oxo-2-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]anilino]ethyl]benzamide
• AKOS032456634
• F6372-2745
• 2-(phenylformamido)-N-(2-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)acetamide
• 2034576-03-7
• N-(2-oxo-2-((2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)amino)ethyl)benzamide

• Inchi： 1S/C22H18N6O3/c29-19(14-25-22(30)15-6-2-1-3-7-15)26-17-9-5-4-8-16(17)12-20-27-21(28-31-20)18-13-23-10-11-24-18/h1-11,13H,12,14H2,(H,25,30)(H,26,29)
• InChI Key： WOFVWGVKRVVRGK-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC=C2NC(CNC(C2C=CC=CC=2)=O)=O)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 414.14403846g/mol
• Monoisotopic Mass: 414.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide

Introduction to 2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide (CAS No. 2034576-03-7)

2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide, identified by its CAS number 2034576-03-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple heterocyclic moieties and functional groups. The presence of a phenylformamido moiety and a pyrazin-2-yl substituent in the molecular structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The structural complexity of 2-(phenylformamido)-N-(2-{3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylmethyl}phenyl)acetamide arises from its combination of a pyrazine ring, an 1,2,4-oxadiazole core, and multiple aromatic groups. These structural elements not only contribute to the compound's unique chemical properties but also open up possibilities for diverse biological activities. The pyrazin-2-yl moiety, in particular, is known for its ability to modulate enzyme activity and interact with nucleic acids, which has been leveraged in the design of various therapeutic agents.

In recent years, there has been growing interest in the development of molecules that incorporate 1,2,4-oxadiazole scaffolds due to their broad spectrum of biological activities. The 1,2,4-oxadiazole core in CAS No. 2034576-03-7 is particularly noteworthy for its role as a bioisostere of pyrimidines and purines, which are essential components of nucleic acids. This feature makes it an attractive scaffold for designing compounds that can interfere with DNA replication and transcription processes, potentially leading to applications in anticancer therapy.

The phenylformamido group in the molecule contributes to its hydrogen bonding capabilities, which can be crucial for binding to biological targets such as proteins and enzymes. This moiety is often found in pharmacophores that enhance drug-receptor interactions, improving the affinity and selectivity of potential therapeutic agents. The combination of these structural features suggests that CAS No. 2034576-03-7 may exhibit multiple modes of action, making it a versatile compound for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like CAS No. 2034576-03-7 with high accuracy. These computational studies have identified potential binding pockets in target proteins where this compound could dock effectively. For instance, the presence of aromatic rings and heterocyclic moieties in the molecule suggests interactions with aromatic residues in protein active sites, which could be exploited for therapeutic purposes.

The synthesis of CAS No. 2034576-03-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this compound. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production methods.

In the realm of medicinal biology, compounds like CAS No. 2034576-03-7 are being evaluated for their potential therapeutic applications. Initial studies have shown promising results in vitro regarding their ability to modulate enzyme activity and inhibit pathways associated with various diseases. The pyrazin-2-yl substituent has been particularly noted for its role in inhibiting kinases and other enzymes involved in cancer progression. Additionally, the 1,2,4-oxadiazole core has demonstrated antiviral and anti-inflammatory properties, further expanding the therapeutic potential of this compound.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. Preclinical studies using cell-based assays and animal models have provided valuable insights into the pharmacological profile of CAS No. 2034576-03-7. These studies have revealed interesting interactions with biological targets that warrant further investigation in clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like CAS No. 2034576-03-7. By leveraging large datasets and predictive models, researchers can quickly screen vast libraries of compounds for potential biological activity. This approach has significantly reduced the time required to identify lead compounds for further development.

The future prospects for CAS No. 2034576-03-7 are promising as ongoing research continues to uncover new applications and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,CAS No. 2034576-03-7, or more formally referred to as *2-(phenylformamido)-N-(2-{3-(pyrazin...)*, represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological activities. Its unique combination of structural elements positions it as a valuable candidate for further exploration in drug discovery and development.